Cas no 53049-06-2 (Cyclo(-Met-Pro))

• Product Name: Cyclo(-Met-Pro)
• CAS No: 53049-06-2
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• MDL: MFCD03093468
• CID: 2097729
• PubChem ID: 6502027
• Update Time: 2024-02-29

Cyclo(-Met-Pro) Chemical and Physical Properties

Names and Identifiers

• Cyclo(-Met-Pro)
• cyclo(methionylpropyl)
• C10H16N2O2S
• Cyclo(L-Pro-L-Met-)
• HMS1702I07
• STL565779
• (3S,8aS)-3-[2-(methylsulfanyl)ethyl]hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (3S,8As)-3-(2-methylsulfanylethyl)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione

• MDL： MFCD03093468
• Inchi： 1S/C10H16N2O2S/c1-15-6-4-7-10(14)12-5-2-3-8(12)9(13)11-7/h7-8H,2-6H2,1H3,(H,11,13)/t7-,8-/m0/s1
• InChI Key： VFVAGPWBFWJBMN-YUMQZZPRSA-N
• SMILES： S(C)CC[C@H]1C(N2CCC[C@H]2C(N1)=O)=O

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives